Benzeneethanamine, 4-fluoro-, 2-(((2-(4-fluorophenyl)ethyl)amino)carbonyl)benzenesulfinate
Benzeneethanamine, 4-fluoro-, 2-(((2-(4-fluorophenyl)ethyl)amino)carbonyl)benzenesulfinate
Brand Name:
Vulcanchem
CAS No.:
171359-19-6
VCID:
VC0069488
InChI:
InChI=1S/C15H14FNO3S.C8H10FN/c16-12-7-5-11(6-8-12)9-10-17-15(18)13-3-1-2-4-14(13)21(19)20;9-8-3-1-7(2-4-8)5-6-10/h1-8H,9-10H2,(H,17,18)(H,19,20);1-4H,5-6,10H2
SMILES:
C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(C=C2)F)S(=O)O.C1=CC(=CC=C1CCN)F
Molecular Formula:
C23H24F2N2O3S
Molecular Weight:
446.5 g/mol
Benzeneethanamine, 4-fluoro-, 2-(((2-(4-fluorophenyl)ethyl)amino)carbonyl)benzenesulfinate
CAS No.: 171359-19-6
Main Products
VCID: VC0069488
Molecular Formula: C23H24F2N2O3S
Molecular Weight: 446.5 g/mol
| CAS No. | 171359-19-6 |
|---|---|
| Product Name | Benzeneethanamine, 4-fluoro-, 2-(((2-(4-fluorophenyl)ethyl)amino)carbonyl)benzenesulfinate |
| Molecular Formula | C23H24F2N2O3S |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | 2-(4-fluorophenyl)ethanamine;2-[2-(4-fluorophenyl)ethylcarbamoyl]benzenesulfinic acid |
| Standard InChI | InChI=1S/C15H14FNO3S.C8H10FN/c16-12-7-5-11(6-8-12)9-10-17-15(18)13-3-1-2-4-14(13)21(19)20;9-8-3-1-7(2-4-8)5-6-10/h1-8H,9-10H2,(H,17,18)(H,19,20);1-4H,5-6,10H2 |
| Standard InChIKey | VBMGEZXBAVLPHT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(C=C2)F)S(=O)O.C1=CC(=CC=C1CCN)F |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(C=C2)F)S(=O)O.C1=CC(=CC=C1CCN)F |
| Synonyms | 2-(4-fluorophenyl)ethanamine, 2-[2-(4-fluorophenyl)ethylcarbamoyl]benz enesulfinic acid |
| PubChem Compound | 3075091 |
| Last Modified | Nov 11 2021 |
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